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Compound of Interest

Compound Name: N,4-dimethyl-1,3-thiazol-2-amine

Cat. No.: B189690

An In-depth Technical Guide to the Safety and Handling of N,4-dimethyl-1,3-thiazol-2-amine

This guide provides comprehensive safety and handling information for N,4-dimethyl-1,3-
thiazol-2-amine (CAS No: 2161-68-4), intended for researchers, scientists, and professionals
in drug development. The following sections detail the hazard classifications, physical and
chemical properties, safe handling procedures, personal protective equipment, and emergency
protocols.

Hazard Identification and Classification

N,4-dimethyl-1,3-thiazol-2-amine is classified as hazardous. The primary routes of exposure
are ingestion and skin contact, and it is also noted for its environmental toxicity.

GHS Classification:

e Acute Toxicity, Oral (Category 4)

e Skin Irritation (Category 2)

o Short-term (acute) aquatic hazard (Category 1)
Signal Word: Warning

Hazard Statements:
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e H302: Harmful if swallowed.
e H315: Causes skin irritation.
e H400: Very toxic to aquatic life.

Quantitative Data Summary

Due to the limited availability of a comprehensive public safety data sheet specifically for N,4-
dimethyl-1,3-thiazol-2-amine, a complete quantitative data summary is not available. The
information below is based on the GHS classifications from available sources.

Property Value Source(s)
Molecular Formula C5H8N2S [1]
Molecular Weight 128.19 g/mol [1]

Acute toxicity, Oral (Category
GHS Hazard Class

4)
Skin irritation (Category 2)
Acute aquatic hazard
(Category 1)
Hazard Statements H302, H315, H400

Physical and Chemical Properties

Detailed experimental data on the physical and chemical properties of N,4-dimethyl-1,3-
thiazol-2-amine are not extensively reported in publicly available literature. The hydrochloride
salt of the compound is noted to have a melting point of 226-228 °C.

Experimental Protocols

Detailed experimental protocols for the safety and toxicological assessment of N,4-dimethyl-
1,3-thiazol-2-amine are not publicly available. The hazard classifications are based on data
submitted to regulatory bodies.
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Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Handling:

o Ventilation: Handle in a well-ventilated area. The use of a chemical fume hood is
recommended.

o Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
work area. Contaminated clothing should be removed and washed before reuse.

o Contact Avoidance: Avoid contact with skin and eyes. Prevent the formation of dust and
aerosols.

Storage:
» Container: Keep in a tightly closed, properly labeled container.
» Conditions: Store in a cool, dry, and well-ventilated place.

¢ Incompatibilities: Keep away from strong oxidizing agents.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is essential to minimize exposure.
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PPE Category

Item

Standard/Specification

Eye and Face Protection

Safety goggles or face shield

ANSI Z87.1 compliant or
European Standard EN166

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber)

Inspect gloves before use.
Dispose of contaminated

gloves properly.

Body Protection

Laboratory coat

Long-sleeved to protect skin

and personal clothing.

Respiratory Protection

NIOSH-approved respirator

Required if ventilation is
inadequate or when handling

powders to prevent inhalation.

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an emergency.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.

o Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing. If skin irritation occurs, get medical advice.

« Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

symptoms persist, seek medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention. Call a POISON CENTER or doctor if you feel unwell.

Spill Response: For small spills, absorb with an inert material (e.g., sand, vermiculite) and

place in a suitable container for disposal. For large spills, evacuate the area and follow

emergency procedures. Avoid allowing the substance to enter drains to prevent environmental

contamination.

Disposal Considerations
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Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.

Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of N,4-dimethyl-1,3-
thiazol-2-amine.
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Caption: Workflow for the safe handling of N,4-dimethyl-1,3-thiazol-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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